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Compound of Interest

Compound Name: Methyl 3-cyclopentenecarboxylate

Cat. No.: B058024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and disposal of Methyl 3-
cyclopentenecarboxylate (CAS No: 58101-60-3). Adherence to these protocols is crucial to

ensure personnel safety and environmental protection.

Chemical and Physical Properties
Methyl 3-cyclopentenecarboxylate is a flammable liquid that can cause serious eye damage.

[1][2][3] Understanding its properties is the first step in safe handling.
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Property Value Reference

Molecular Formula C₇H₁₀O₂ [1][3][4]

Molecular Weight 126.15 g/mol [3][4][5]

Appearance Liquid [4]

Density 1.031 g/mL at 25 °C [4][5]

Boiling Point 149.8 °C at 760 mmHg [1]

Flash Point
48°C (118°F) - 48.9°C

(120.0°F)
[4][5]

Refractive Index n20/D 1.451 [4]

Storage Temperature 2-8°C [4][5]

Hazard Identification and Safety Precautions
Signal Word: Danger[1][4]

Hazard Statements:

H226: Flammable liquid and vapour.[1][2][3]

H318: Causes serious eye damage.[1][2][3]

H315: Causes skin irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements: A comprehensive list of precautionary statements can be found on

the substance's Safety Data Sheet (SDS).[1][2] Key precautions include:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P310: Immediately call a POISON CENTER/doctor.[1]

P403+P235: Store in a well-ventilated place. Keep cool.[1]

P501: Dispose of contents/container in accordance with local regulations.[1]

Experimental Protocols
Handling Protocol

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2] Eyewash stations

and safety showers should be readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[1][2]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1][2]

Tools: Use non-sparking tools.[1][2][6]

General Hygiene: Avoid breathing vapors or mist.[2] Do not eat, drink, or smoke in the work

area.[6] Wash hands thoroughly after handling.

Storage Protocol
Container: Keep the container tightly closed in a dry and well-ventilated place.[1][6]

Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.

[1][2][6]
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Temperature: Store in a cool place, at a recommended temperature of 2-8°C.[4][5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

Spill Response Protocol
Immediate Actions: Evacuate the area and remove all sources of ignition.[6]

Containment: For small spills, absorb with an inert material (e.g., sand, vermiculite) and

collect for disposal.[6][8]

Ventilation: Ensure adequate ventilation.

Personal Protection: Wear appropriate PPE as described in the handling protocol.

Cleanup: Use non-sparking tools for cleanup.[6]

Disposal Protocol
Waste Classification: This material may be classified as a hazardous waste due to its

flammability.

Containerization: Collect waste in a properly labeled, sealed container. Do not mix with other

waste.

Disposal Method: Dispose of the waste material through a licensed hazardous waste

disposal company.[6] All disposal practices must be in accordance with federal, state, and

local regulations. Do not empty into drains.[8]

Workflow and Logic Diagrams
The following diagram illustrates the safe handling and disposal workflow for Methyl 3-
cyclopentenecarboxylate.
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Caption: Workflow for Safe Handling and Disposal of Methyl 3-cyclopentenecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Methyl 3-
cyclopentenecarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058024#safe-handling-and-disposal-of-methyl-3-
cyclopentenecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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